Cas no 862667-72-9 (2-chloro-3-(methoxymethoxy)pyridine)

2-Chloro-3-(methoxymethoxy)pyridine is a versatile pyridine derivative characterized by its chloro and methoxymethoxy functional groups, which enhance its reactivity in synthetic applications. This compound serves as a valuable intermediate in pharmaceutical and agrochemical synthesis, particularly in the construction of complex heterocyclic frameworks. The presence of the methoxymethoxy group offers selective deprotection opportunities, enabling controlled functionalization. Its stability under various reaction conditions makes it suitable for multi-step transformations. The electron-withdrawing chloro group further facilitates nucleophilic substitution reactions, broadening its utility in cross-coupling and substitution chemistries. This compound is particularly useful in medicinal chemistry for the development of bioactive molecules.
2-chloro-3-(methoxymethoxy)pyridine structure
862667-72-9 structure
Product name:2-chloro-3-(methoxymethoxy)pyridine
CAS No:862667-72-9
MF:C7H8ClNO2
MW:173.596920967102
MDL:MFCD21195353
CID:4460834
PubChem ID:57430080

2-chloro-3-(methoxymethoxy)pyridine Chemical and Physical Properties

Names and Identifiers

    • Pyridine, 2-chloro-3-(methoxymethoxy)-
    • 2-chloro-3-(MethoxyMethoxy)pyridine
    • SY333765
    • D81386
    • AKOS014700768
    • 862667-72-9
    • 2-chloro-3-methoxymethoxypyridine
    • KXLDXKULFBUWIT-UHFFFAOYSA-N
    • MFCD21195353
    • 2-Chloro-3-methoxymethoxy-pyridine
    • DA-02062
    • CS-0162892
    • SCHEMBL761705
    • BS-52685
    • 2-chloro-3-(methoxymethoxy)pyridine
    • MDL: MFCD21195353
    • Inchi: InChI=1S/C7H8ClNO2/c1-10-5-11-6-3-2-4-9-7(6)8/h2-4H,5H2,1H3
    • InChI Key: KXLDXKULFBUWIT-UHFFFAOYSA-N
    • SMILES: COCOC1=C(N=CC=C1)Cl

Computed Properties

  • Exact Mass: 173.024
  • Monoisotopic Mass: 173.024
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 3
  • Complexity: 113
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 31.4A^2
  • XLogP3: 1.7

2-chloro-3-(methoxymethoxy)pyridine Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
eNovation Chemicals LLC
Y1103787-5g
2-chloro-3-(methoxymethoxy)pyridine
862667-72-9 95%
5g
$380 2024-07-24
abcr
AB563800-5 g
2-Chloro-3-(methoxymethoxy)pyridine; .
862667-72-9
5g
€571.50 2022-11-28
AN HUI ZE SHENG Technology Co., Ltd.
JX001461-100mg
862667-72-9 95%
100mg
¥142.00 2022-12-01
SHANG HAI YUAN YE Biotechnology Co., Ltd.
Y69168-250mg
2-chloro-3-(MethoxyMethoxy)pyridine
862667-72-9 95%
250mg
¥450.00 2022-12-02
SHANG HAI YUAN YE Biotechnology Co., Ltd.
Y69168-5g
2-chloro-3-(MethoxyMethoxy)pyridine
862667-72-9 95%
5g
¥3300.00 2022-12-02
Ambeed
A1206138-5g
2-Chloro-3-(methoxymethoxy)pyridine
862667-72-9 95%
5g
$269.0 2024-04-17
Apollo Scientific
OR71065-500mg
2-Chloro-3-(methoxymethoxy)pyridine
862667-72-9 95%
500mg
£76.00 2023-09-02
Apollo Scientific
OR71065-1g
2-Chloro-3-(methoxymethoxy)pyridine
862667-72-9 95%
1g
£111.00 2025-02-20
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B-GC915-1g
2-chloro-3-(methoxymethoxy)pyridine
862667-72-9 95%
1g
857.0CNY 2021-07-17
eNovation Chemicals LLC
Y1103787-5g
2-chloro-3-(methoxymethoxy)pyridine
862667-72-9 95%
5g
$300 2025-02-25

Additional information on 2-chloro-3-(methoxymethoxy)pyridine

2-Chloro-3-(methoxymethoxy)pyridine: A Versatile Intermediate in Pharmaceutical and Agrochemical Synthesis

2-Chloro-3-(methoxymethoxy)pyridine (CAS No. 862667-72-9) is a valuable intermediate in the synthesis of various pharmaceutical and agrochemical compounds. This compound, characterized by its unique structure, has gained significant attention in recent years due to its versatile reactivity and potential applications in the development of novel drugs and pesticides.

The molecular structure of 2-chloro-3-(methoxymethoxy)pyridine consists of a pyridine ring substituted with a chlorine atom at the 2-position and a methoxymethoxy group at the 3-position. The presence of these functional groups imparts unique chemical properties that make it an attractive starting material for a wide range of synthetic transformations. The methoxymethoxy group, in particular, serves as a protective group for the hydroxyl functionality, which can be selectively deprotected under mild conditions to yield the corresponding alcohol.

Recent studies have highlighted the importance of 2-chloro-3-(methoxymethoxy)pyridine in the synthesis of biologically active molecules. For instance, a study published in the Journal of Medicinal Chemistry reported the use of this compound as a key intermediate in the synthesis of a series of pyridine-based inhibitors targeting specific enzymes involved in cancer pathways. The researchers demonstrated that these inhibitors exhibited potent antiproliferative activity against various cancer cell lines, underscoring the potential therapeutic applications of compounds derived from 2-chloro-3-(methoxymethoxy)pyridine.

In addition to its role in pharmaceutical research, 2-chloro-3-(methoxymethoxy)pyridine has also found applications in agrochemical synthesis. A recent publication in Pesticide Biochemistry and Physiology described the use of this compound as an intermediate in the synthesis of novel herbicides with improved efficacy and reduced environmental impact. The researchers noted that the chlorinated pyridine scaffold provided enhanced stability and selectivity, making it an ideal choice for developing next-generation agricultural chemicals.

The synthetic accessibility of 2-chloro-3-(methoxymethoxy)pyridine has been well-documented in the literature. One common synthetic route involves the methylation of 3-hydroxypyridine followed by chlorination at the 2-position. This method has been optimized to achieve high yields and purity, making it suitable for large-scale production. Another approach involves the direct methylation and chlorination of 3-hydroxypyridine using appropriate reagents under controlled conditions.

The physical properties of 2-chloro-3-(methoxymethoxy)pyridine, such as its boiling point, melting point, and solubility, have been extensively characterized. These properties are crucial for optimizing its use in various synthetic processes and ensuring its stability during storage and transportation. For example, its solubility in common organic solvents like dichloromethane and ethanol makes it easy to handle and manipulate in laboratory settings.

Safety considerations are also important when working with 2-chloro-3-(methoxymethoxy)pyridine. While it is not classified as a hazardous material, proper handling procedures should be followed to ensure worker safety and environmental protection. This includes using appropriate personal protective equipment (PPE) such as gloves, goggles, and lab coats, as well as working under a fume hood to minimize exposure to vapors.

In conclusion, 2-chloro-3-(methoxymethoxy)pyridine (CAS No. 862667-72-9) is a highly versatile intermediate with significant potential in both pharmaceutical and agrochemical research. Its unique chemical structure and reactivity make it an invaluable tool for synthetic chemists working on the development of new drugs and pesticides. As research continues to uncover new applications for this compound, its importance is likely to grow even further in the coming years.

Recommend Articles

Recommended suppliers
Amadis Chemical Company Limited
(CAS:862667-72-9)2-chloro-3-(methoxymethoxy)pyridine
A930865
Purity:99%
Quantity:5g
Price ($):242.0